Bicyclo[2.2.1]heptane-2,5-dicarbonitrile

• CAS RN: 132112-66-4
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: bicyclo[2.2.1]heptane-2,5-dicarbonitrile
• InChI: InChI=1S/C9H10N2/c10-4-8-2-6-1-7(8)3-9(6)5-11/h6-9H,1-3H2
• InChI Key: BKRNMGBZNLHGEG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1CC2C#N)C#N

Description

Bicyclo[2.2.1]heptane-2,5-dicarbonitrile is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-l flask equipped with a stirrer, a thermometer and a reflux condenser, 179.0 g (1.2 moles) of 5-cyano-bicyclo[2.2.1]hepta-2-carbaldehyde, 292.6 g (1.3 moles) of N,O-bis(trifluoroacetyl)hydroxylamine, 197.8 g (2.5 moles) of pyridine and 600 ml of benzene were charged. The resulting mixture was gradually heated and refluxed for 3 hours under stirring. Deionized water (500 ml) was thereafter added to the reaction mixture. The water layer so obtained was removed, whereby an oil was obtained. The oil was distilled under reduced pressure, whereby 128.0 g of bicyclo[2.2.1]heptane-2,5-dicarbonitrile were obtained at 131°-136° C./1 mmHg (yield: 73%). The following is the results of an elemental analysis of the target product.